Cas no 2138537-44-5 (4-nitro-N-{octahydrocyclopenta[c]pyrrol-4-yl}benzene-1-sulfonamide)

• Product Name: 4-nitro-N-{octahydrocyclopenta[c]pyrrol-4-yl}benzene-1-sulfonamide
• CAS No: 2138537-44-5
• MF: C₁₃H₁₇N₃O₄S
• MW: 311.356781721115
• CID: 5940123
• PubChem ID: 165511838
• Update Time: 2025-06-07

4-nitro-N-{octahydrocyclopenta[c]pyrrol-4-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-nitro-N-{octahydrocyclopenta[c]pyrrol-4-yl}benzene-1-sulfonamide
• 2138537-44-5
• EN300-1168061

• Inchi： 1S/C13H17N3O4S/c17-16(18)10-2-4-11(5-3-10)21(19,20)15-13-6-1-9-7-14-8-12(9)13/h2-5,9,12-15H,1,6-8H2
• InChI Key： FOBODMBTAPXNDV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC1CCC2CNCC21)(=O)=O

Computed Properties

• Exact Mass: 311.09397721g/mol
• Monoisotopic Mass: 311.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 112Ų

Additional information on 4-nitro-N-{octahydrocyclopenta[c]pyrrol-4-yl}benzene-1-sulfonamide

Introduction to 4-nitro-N-{octahydrocyclopenta[c]pyrrol-4-yl}benzene-1-sulfonamide (CAS No. 2138537-44-5)

4-nitro-N-{octahydrocyclopenta[c]pyrrol-4-yl}benzene-1-sulfonamide, with the CAS number 2138537-44-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides, which are widely used in various therapeutic applications due to their broad spectrum of biological activities, including antibacterial, anti-inflammatory, and antitumor properties.

The chemical structure of 4-nitro-N-{octahydrocyclopenta[c]pyrrol-4-yl}benzene-1-sulfonamide is characterized by a nitro group and an octahydrocyclopenta[c]pyrrole moiety attached to a benzene sulfonamide framework. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for further investigation in drug development.

Recent studies have highlighted the potential of 4-nitro-N-{octahydrocyclopenta[c]pyrrol-4-yl}benzene-1-sulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 4-nitro-N-{octahydrocyclopenta[c]pyrrol-4-yl}benzene-1-sulfonamide could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 4-nitro-N-{octahydrocyclopenta[c]pyrrol-4-yl}benzene-1-sulfonamide has also shown promising antitumor activity. A research team from the National Cancer Institute demonstrated that this compound effectively inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis and the inhibition of angiogenesis, which are crucial processes in cancer progression.

The pharmacokinetic properties of 4-nitro-N-{octahydrocyclopenta[c]pyrrol-4-yl}benzene-1-sulfonamide have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties are essential for ensuring patient compliance and therapeutic efficacy in clinical settings.

To further evaluate the safety and efficacy of 4-nitro-N-{octahydrocyclopenta[c]pyrrol-4-yl}benzene-1-sulfonamide, several clinical trials are currently underway. Phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These preliminary results are encouraging and warrant further investigation in larger patient populations.

In conclusion, 4-nitro-N-{octahydrocyclopenta[c]pyrrol-4-yl}benzene-1-sulfonamide (CAS No. 2138537-44-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in both preclinical and clinical settings. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its potential use in treating various diseases.